molecular formula C16H23N3O B8432147 2,3-Dihydro-1H-indole-3-carboxylic Acid methyl-(1-methyl-piperidin-4-yl)-amide

2,3-Dihydro-1H-indole-3-carboxylic Acid methyl-(1-methyl-piperidin-4-yl)-amide

Cat. No.: B8432147
M. Wt: 273.37 g/mol
InChI Key: UHUQUFUTYMONIU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,3-Dihydro-1H-indole-3-carboxylic Acid methyl-(1-methyl-piperidin-4-yl)-amide is a useful research compound. Its molecular formula is C16H23N3O and its molecular weight is 273.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H23N3O

Molecular Weight

273.37 g/mol

IUPAC Name

N-methyl-N-(1-methylpiperidin-4-yl)-2,3-dihydro-1H-indole-3-carboxamide

InChI

InChI=1S/C16H23N3O/c1-18-9-7-12(8-10-18)19(2)16(20)14-11-17-15-6-4-3-5-13(14)15/h3-6,12,14,17H,7-11H2,1-2H3

InChI Key

UHUQUFUTYMONIU-UHFFFAOYSA-N

Canonical SMILES

CN1CCC(CC1)N(C)C(=O)C2CNC3=CC=CC=C23

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3-[Methyl-(1-methyl-piperidin-4-yl)-carbamoyl]-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester (C) (3.93 g, 10.53 mmol) in dichloromethane (20 cm3) was cooled to 0° C. in an ice/water bath and trifluoroacetic acid (10 cm3) added. The solution was stirred at 0° C. for 1 hr before warming to room temperature. The solution was made basic with saturated aqueous sodium bicarbonate solution and extracted with dichloromethane (3×100 cm3). The organic layer was then dried over magnesium sulfate, filtered and evaporated under reduced pressure to afford the title compound (D) (2.79 g, 10.2 mmol, 97%).
Name
3-[Methyl-(1-methyl-piperidin-4-yl)-carbamoyl]-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester
Quantity
3.93 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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